Cas no 1805525-71-6 (Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate)

• Product Name: Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate
• CAS No: 1805525-71-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4945892
• Update Time: 2025-05-23

Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)5-8-9(12)3-7(6-13)4-10(8)14/h3-4,14H,2,5H2,1H3
• InChI Key： QICNJQZHPSMIRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate

Research Brief on Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate (CAS: 1805525-71-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate (CAS: 1805525-71-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This halogenated phenylacetate derivative exhibits unique structural features that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for the development of novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and oncological targets.

Structural analysis reveals that the compound's bromo and cyano substituents at positions 2 and 4 respectively, combined with the hydroxyphenylacetate backbone, create a versatile scaffold for medicinal chemistry modifications. The ethyl ester moiety provides additional synthetic flexibility, allowing for various downstream transformations. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, with several research groups reporting improved catalytic methods for its preparation.

In pharmacological studies, derivatives of Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate have shown promising activity against protein kinases involved in cell proliferation pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural analogs of this compound exhibited nanomolar inhibition against selected tyrosine kinases, with improved selectivity profiles compared to existing clinical candidates. The presence of both hydrogen bond acceptor (cyano) and donor (hydroxy) groups appears to contribute to this enhanced target interaction.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes indicate that the compound undergoes relatively slow oxidative metabolism, suggesting potential for favorable pharmacokinetic properties in derivative molecules. However, the bromo substituent may present challenges in terms of potential metabolic activation, warranting further investigation in future structure-activity relationship studies.

The compound has also found applications in chemical biology as a photoaffinity labeling probe. Researchers have utilized its reactive bromo group for selective protein modification studies, particularly in mapping small molecule-protein interactions. A recent Nature Chemical Biology publication described its use in identifying novel binding sites on previously undruggable targets.

Looking forward, the pharmaceutical industry is showing increased interest in Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate as a starting material for fragment-based drug discovery programs. Several major pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel chemotypes for challenging biological targets. Ongoing research is exploring its utility in PROTAC (proteolysis targeting chimera) development and other targeted protein degradation strategies.

In conclusion, Ethyl 2-bromo-4-cyano-6-hydroxyphenylacetate represents a versatile and pharmacologically interesting scaffold with multiple applications in modern drug discovery. Its unique combination of substituents offers numerous opportunities for structural optimization, while recent studies continue to uncover new potential therapeutic applications. Future research directions will likely focus on expanding its utility in targeted therapies and developing more efficient synthetic routes for large-scale production.